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Compound of Interest

Compound Name: 3-Cyclohexen-1-ol

Cat. No.: B1583433

An In-depth Technical Guide to 3-Cyclohexen-1-ol

Introduction

3-Cyclohexen-1-ol is a versatile unsaturated cyclic alcohol that serves as a crucial building
block and intermediate in various fields of chemical synthesis.[1] Its bifunctional nature,
containing both a hydroxyl group and a carbon-carbon double bond within a cyclohexene ring,
allows for a wide range of chemical transformations.[1] This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and applications, with a particular
focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

3-Cyclohexen-1-ol is characterized by a six-membered carbon ring containing one double
bond and a hydroxyl group. The positioning of these functional groups makes it a reactive and
valuable intermediate in organic synthesis.[1]
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Chemical Structure of 3-Cyclohexen-1-ol

CH-OH

Click to download full resolution via product page

Caption: Chemical structure of 3-Cyclohexen-1-ol.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name cyclohex-3-en-1-ol[1]

Synonyms Cyclohex-3-enol, 3-Cyclohexenol, 4-
Hydroxycyclohexene[2][3]

Molecular Formula CeH100[2][4]

Molecular Weight 98.14 g/mol [2][4]

CAS Registry Number 822-66-2[2][4]

InChl Key ABZZOPIABWYXSN-UHFFFAOYSA-N[1][2]

| SMILES | C1CC(CC=C1)O[1] |

Physicochemical and Spectroscopic Properties

3-Cyclohexen-1-ol is a colorless to pale yellow liquid with a mild odor.[1] It exhibits moderate
solubility in water and is miscible with many common organic solvents.[1]

Table 2: Physicochemical Properties

Property Value Unit
Appearance C_olt-)rless to pale yellow )
liquid[1]
Boiling Point 164.5[1] °C at 760 mmHg
Density 1.014[1] g/cm3
Flash Point 53.40 (est.) °C
logP (o/w) 1.087 (est.)[3]
Vapor Pressure 0.662 (est.) mmHg @ 25 °C

| Water Solubility | 23,370 (est.) | mg/L @ 25 °C |

Table 3: Spectroscopic Data
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Technique Key Features

Signals for vinylic protons (~5.6-6.0 ppm),
the proton on the carbon bearing the

1H NMR hydroxyl group, allylic protons (~1.8-2.2
ppm), and other ring protons (~1.2-1.6
ppm) are expected.[5]

Shows characteristic absorption bands for O-H
IR Spectroscopy stretching (broad, ~3300 cm~t) and C=C
stretching (~1650 cm~2).[1]

| Mass Spectrometry | The molecular ion peak (M+) would be observed at m/z = 98,
corresponding to the molecular weight.[4] |

Synthesis and Reactivity

Due to the presence of both an alcohol and an alkene functional group, 3-Cyclohexen-1-ol is a
versatile intermediate in organic synthesis.[1]

Reactivity Overview:

o Oxidation: Can be oxidized to produce 3-cyclohexen-1-one, a precursor for vitamins and
steroids.[1][6]

e Reduction/Hydrogenation: The double bond can be hydrogenated to form cyclohexanol.[1]
o Substitution: The hydroxyl group can be substituted.[1]
» Addition Reactions: The double bond can undergo various addition reactions.[1]

« Esterification: The allylic alcohol structure allows for easy esterification to synthesize various
derivatives.[1]

e Diels-Alder Reactions: It is frequently utilized in Diels-Alder reactions.[1]
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Generalized Synthesis and Purification Workflow
Starting Materials
(e.g., 1,3-Butadiene, Acrolein)

'

Reaction
(e.g., Diels-Alder Cycloaddition,
Reduction)

'

Aqueous Work-up
(Quenching, Extraction)

l

Drying of Organic Layer
(e.g., with Na2S0a4)

l

Purification
(e.g., Distillation, Chromatography)

l

Characterization
(NMR, IR, MS)

Gure 3—Cyc|ohexen-1-oD
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Caption: A generalized workflow for the synthesis and purification of 3-Cyclohexen-1-ol.

Experimental Protocol: Synthesis via Diels-Alder Reaction and Reduction (lllustrative)
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This protocol describes a common synthetic route to 3-cyclohexen-1-ol, starting with a Diels-
Alder reaction between 1,3-butadiene and acrolein to form 3-cyclohexene-1-carboxaldehyde,

followed by reduction.
e Diels-Alder Reaction:

o In a pressure vessel, combine equimolar amounts of 1,3-butadiene and acrolein. A Lewis
acid catalyst (e.g., ZnClz2) may be added to improve reaction rate and selectivity.

o Seal the vessel and heat at a specified temperature (e.g., 100-150 °C) for several hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o After completion, cool the vessel to room temperature and carefully vent any excess

pressure.
o The crude product, 3-cyclohexene-1-carboxaldehyde, is obtained.
e Reduction of the Aldehyde:

o Dissolve the crude 3-cyclohexene-1-carboxaldehyde in a suitable solvent (e.g., methanol
or ethanol) in a round-bottom flask.

o Cool the solution in an ice bath.

o Slowly add a reducing agent, such as sodium borohydride (NaBHa4), in portions while
stirring.

o Allow the reaction to stir for a specified time (e.g., 1-2 hours) at room temperature.
o Monitor the disappearance of the aldehyde by TLC.
o Work-up and Purification:

o Quench the reaction by slowly adding a dilute acid (e.g., 1M HCI) until the effervescence

ceases.
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o Extract the agueous mixture with an organic solvent (e.g., diethyl ether or ethyl acetate)
multiple times.

o Combine the organic layers and wash with brine.
o Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Naz2S0Oa).

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

o Purify the resulting crude oil by fractional distillation or column chromatography to yield
pure 3-cyclohexen-1-ol.

e Characterization:

o Confirm the identity and purity of the final product using spectroscopic methods such as *H
NMR, 13C NMR, IR spectroscopy, and mass spectrometry.

Applications in Research and Industry

The dual reactivity of 3-Cyclohexen-1-ol makes it a valuable compound across several
industries.[1]
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Applications of 3-Cyclohexen-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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